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Compound of Interest

Compound Name: MBP146-78

Cat. No.: B1663845

Application Notes

MBP146-78 is a potent and selective inhibitor of cyclic GMP-dependent protein kinases (PKG).
[1] It has demonstrated significant activity against various parasites, including Toxoplasma
gondii and Plasmodium species, making it a valuable tool for research in parasitology and
related fields.[2] The compound displays cytostatic activity against T. gondii tachyzoites with an
IC50 of 210 nM and is effective in in vivo models of toxoplasmosis and malaria.[2][3] Proper
preparation of stock solutions is critical to ensure the accuracy and reproducibility of
experimental results. This document provides detailed protocols for the preparation of
MBP146-78 stock solutions for both in vitro and in vivo applications.

MBP146-78 is sparingly soluble in water but shows good solubility in organic solvents such as
Dimethyl Sulfoxide (DMSO) and Ethanol.[1] For cell-based assays, it is crucial to keep the final
concentration of DMSO below 0.5% to avoid cellular toxicity.[4] For in vivo studies, various
formulations are available to enhance solubility and bioavailability.

Chemical Properties of MBP146-78
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Property Value
Molecular Formula C21H22FN3
Molecular Weight 335.42 g/mol [1]
CAS Number 188343-77-3[1]
Appearance Solid Powder
Purity =98%

Solubility Data

Solvent Solubility

DMSO > 12 mg/mL (= 35.77 mM)[1]
Ethanol ~12 mg/mL[1]

Water Insoluble[1]

= 0.77 mg/mL in 10% DMSO, 40% PEG300, 5%

Formulation 1 (In Vivo) Tween-80, 45% Saline[3]

> 0.77 mg/mL in 10% DMSO, 90% (20% SBE-p-

Formulation 2 (In Vivo) CD in Saline)[3]
in Saline

Formulation 3 (In Vivo) > 0.77 mg/mL in 10% DMSO, 90% Corn Qil[3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (for In Vitro Use)

This protocol describes the preparation of a 10 mM DMSO stock solution, which can be further
diluted to working concentrations for cell-based assays.

Materials:

 MBP146-78 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Procedure:

e Weighing: Accurately weigh out the desired amount of MBP146-78 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 3.354 mg of MBP146-78 (Molecular Weight =
335.42).

 Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For a 10
mM stock, add 1 mL of DMSO to 3.354 mg of MBP146-78.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a
water bath (37°C) or sonication can be used to aid dissolution if precipitation is observed.[3]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to 1 year or at -80°C for up to 2 years.[1][3]
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Protocol 1: High-Concentration DMSO Stock

Weigh MBP146-78 Powder

'

Add Anhydrous DMSO

'

Vortex to Dissolve
(Apply gentle heat/sonication if needed)

:

Aliquot into single-use tubes

l

Store at -20°C or -80°C
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Protocol 2: In Vivo Formulation

Start with MBP146-78
DMSO Stock Solution

;

Add PEG300 and Mix

l

Add Tween-80 and Mix

l

Add Saline to Final Volume

l

Use Immediately for Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Stock Solutions of MBP146-78: A Detailed
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663845#preparing-mbp146-78-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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